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Performance of DZR Brass in High-Temperature
Water Circulation Systems: A Comparative
Guide
In high-temperature water circulation systems, material selection is critical to ensure longevity,

safety, and optimal performance. Dezincification Resistant (DZR) brass has emerged as a key

material, specifically engineered to overcome the limitations of standard brass alloys. This

guide provides an objective comparison of DZR brass with standard brass, stainless steel,

and cross-linked polyethylene (PEX), supported by experimental data and methodologies

relevant to researchers and professionals in material science and fluid dynamics.

Material Composition and Key Properties
The fundamental differences in the performance of these materials stem from their

composition.

Standard Brass: Primarily an alloy of copper and zinc, typically with a zinc content greater

than 15%.[1] While cost-effective and easy to machine, its susceptibility to dezincification in

certain water conditions is a significant drawback.[1]
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DZR (Dezincification Resistant) Brass: A specialized brass alloy that includes small

additions of dezincification inhibitors such as arsenic, antimony, or tin.[2] These elements

form a protective layer that prevents the selective leaching of zinc. DZR brass is designed

for use in aggressive water conditions and elevated temperatures.[1]

Stainless Steel (SS 304/316): An iron-based alloy containing chromium (at least 10.5%),

which forms a passive, self-healing oxide layer that provides excellent corrosion resistance.

[3] Grade 316 includes molybdenum, offering enhanced resistance to chlorides and pitting

corrosion compared to grade 304.[3][4]

PEX (Cross-linked Polyethylene): A polymer material known for its flexibility, resistance to

corrosion and scale buildup, and ease of installation.[5] PEX tubing is a popular choice for

both potable water and hydronic heating applications.[5][6]

Performance Comparison in High-Temperature
Water
The performance of these materials can be evaluated based on several key parameters:

dezincification resistance, general corrosion rate, mechanical strength at elevated

temperatures, and the potential for leaching harmful elements.

Dezincification Resistance
Dezincification is a form of corrosion where zinc is selectively leached from brass alloys,

leaving behind a porous and mechanically weak copper structure.[1] This phenomenon is

exacerbated by high temperatures and certain water chemistries, such as high chloride content

and low pH.[1]

DZR brass is specifically formulated to resist this process. Standard brass, particularly alloys

with a high zinc content, is highly susceptible to dezincification.[1] Stainless steel and PEX are

not copper-zinc alloys and therefore are immune to dezincification.

Table 1: Comparison of Dezincification Resistance
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Material
Dezincification Resistance
in High-Temperature,
Aggressive Water

Typical Dezincification
Depth (ISO 6509 Test)

Standard Brass Poor
Can exceed 200 µm, leading

to failure[7]

DZR Brass Excellent
Consistently below the 200 µm

failure threshold[7]

Stainless Steel Not Applicable (Immune) 0 µm

PEX Not Applicable (Immune) 0 µm

General Corrosion and Durability
Beyond dezincification, general corrosion resistance is crucial for the longevity of components

in a water circulation system.

DZR Brass offers good overall corrosion resistance in a variety of water conditions, including

fresh and salt water.[2]

Standard Brass is more prone to general corrosion and can become porous and brittle over

time, especially in aggressive water.

Stainless Steel, particularly grade 316, provides superior resistance to a wide range of

corrosive environments, including those with high chloride levels.[8] It is less susceptible to

pitting and crevice corrosion than DZR brass.

PEX is highly resistant to corrosion and scale buildup, which ensures consistent water flow

over the system's lifespan.[5]

Table 2: General Performance Characteristics
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Material
General Corrosion
Resistance

High-Temperature
Limit (Approx.)

Mechanical
Strength

Standard Brass Moderate Lower than DZR brass
Good, but degrades

with corrosion

DZR Brass Good to Excellent Up to 120°C (248°F)
Superior to standard

brass

Stainless Steel Excellent to Superior
Up to 870°C (1598°F)

for SS304
Very High

PEX
Excellent (Immune to

Corrosion)
Up to 93°C (200°F)

Flexible, lower than

metals

Leaching of Harmful Elements
The leaching of lead and other harmful elements into potable water is a significant health

concern.

Standard and DZR Brass: Traditional brass alloys often contain lead to improve

machinability. The process of dezincification can increase the rate of lead leaching. Modern

DZR brass formulations are available in low-lead and lead-free versions to comply with

drinking water regulations. However, even in DZR brass, some lead leaching can occur,

though it is generally lower than in standard brass under corrosive conditions.

Stainless Steel: A safe and hygienic material for potable water, with no risk of lead leaching.

[9]

PEX: Certified PEX tubing meets stringent standards (NSF/ANSI/CAN 61) for drinking water

safety, ensuring no harmful chemicals leach into the water.[5]

Table 3: Lead Leaching Potential
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Material
Potential for Lead
Leaching

Notes

Standard Brass High (if leaded)
Dezincification can accelerate

leaching.

DZR Brass Low to Moderate (if leaded)
Lead-free versions are

available and recommended.

Stainless Steel None Inherently lead-free.[9]

PEX None
Certified to NSF/ANSI/CAN 61

for potable water.[5]

Experimental Protocols
Dezincification Resistance Test (ISO 6509-1)
The standard accelerated test for determining the dezincification resistance of brass alloys is

ISO 6509-1.

Objective: To measure the maximum depth of dezincification of a brass sample after exposure

to a corrosive solution.

Methodology:

Sample Preparation: A test specimen is taken from the brass component. The specimen is

embedded in a non-conducting mounting material, such as phenolic resin, leaving a specific

surface area exposed.[10][11] This surface is then wet-ground to at least a P500 grit finish.

[10]

Test Solution: The test solution is a 1% by mass copper (II) chloride (CuCl2) solution

prepared with deionized water.[11][12]

Exposure: The prepared sample is immersed in the test solution. The solution is maintained

at a constant temperature of 75°C ± 5°C for a continuous period of 24 hours.[11][13]

Post-Exposure Analysis: After 24 hours, the sample is removed, rinsed, and dried.[11] Any

loose copper sponge that may have formed on the surface is removed.[10]
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Microscopic Examination: The sample is sectioned perpendicular to the exposed surface.[10]

[13] This new cross-section is then prepared (ground and polished) for microscopic

examination.[10]

Measurement: Using an optical microscope, the maximum depth of dezincification (both plug

and layer types) is measured in micrometers (µm).[13] This value is then compared against

the acceptance criteria set by relevant product standards (e.g., a maximum depth of 200

µm).[7]

Visualizing the Experimental Workflow
The following diagram illustrates a typical workflow for the comparative evaluation of materials

for high-temperature water systems.
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Caption: Experimental workflow for comparing material performance in high-temperature water.

Conclusion
The selection of materials for high-temperature water circulation systems requires a thorough

evaluation of their long-term performance under specific operating conditions.

DZR brass offers a significant improvement over standard brass, providing excellent

resistance to dezincification, which is critical for the longevity and safety of plumbing and

heating systems.[1]

Stainless steel provides the highest level of corrosion resistance and mechanical strength,

making it suitable for the most demanding applications, albeit at a higher cost.[4][8]

PEX presents a flexible, corrosion-immune, and cost-effective alternative, particularly for

residential and light commercial applications where its temperature and pressure limitations

are not exceeded.[5]

For researchers and professionals, the choice between these materials will depend on a

balance of factors including the specific water chemistry, operating temperature and pressure,

desired service life, and overall project budget. While DZR brass provides a reliable and robust

solution for many high-temperature applications, stainless steel and PEX offer distinct

advantages in specific scenarios.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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